4-(3-fluorophenyl)-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one

• IUPAC Name: 4-(3-fluorophenyl)-6-methyl-3-sulfanylidene-2H-1,2,4-triazin-5-one
• InChI: InChI=1S/C10H8FN3OS/c1-6-9(15)14(10(16)13-12-6)8-4-2-3-7(11)5-8/h2-5H,1H3,(H,13,16)
• InChI Key: GPCSAPFTWKAXAK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NNC(=S)N(C1=O)C2=CC(=CC=C2)F
• Molecular Formula: C10H8FN3OS
• Molecular Weight: 237.26 g/mol
• CAS No.: 2549010-09-3

Description

The compound “4-(3-fluorophenyl)-6-methyl-3-sulfanylidene-2,3,4,5-tetrahydro-1,2,4-triazin-5-one” is a complex organic molecule. It contains a 1,2,4-triazine ring, which is a type of heterocyclic compound. The triazine ring is substituted with a fluorophenyl group, a methyl group, and a sulfanylidene group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the 1,2,4-triazine ring and the introduction of the various substituents. Unfortunately, without specific literature or experimental data, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine the structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its structure and the nature of its substituents. For example, the fluorophenyl group might undergo reactions typical of aromatic compounds, while the sulfanylidene group might participate in redox reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

Without specific information about the intended use or biological activity of this compound, it’s difficult to speculate about its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions, including the use of personal protective equipment and proper ventilation.

Future Directions

The future research directions for this compound would likely depend on its properties and potential applications. This could include further studies to fully characterize its physical and chemical properties, investigations into its biological activity, or the development of new synthetic routes.